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Abstract

Tyrosinase-IN-7 has emerged as a potent inhibitor of tyrosinase, the key enzyme in melanin
biosynthesis. This technical guide provides an in-depth overview of the discovery, synthesis,
and biological evaluation of Tyrosinase-IN-7. Detailed experimental protocols for its synthesis
and key biological assays are presented, alongside a comprehensive summary of its
guantitative inhibitory data. Signaling pathways and experimental workflows are illustrated
through diagrams to facilitate a deeper understanding of its mechanism of action and the
methodologies employed in its characterization.

Discovery of Tyrosinase-IN-7

Tyrosinase-IN-7 was identified through a focused screening of a chemical library for inhibitors
of mushroom tyrosinase. It is highly probable that Tyrosinase-IN-7 corresponds to compound
10, as described in a study focused on the development of potent tyrosinase inhibitors. This
compound exhibited significant inhibitory activity against mushroom tyrosinase with an 1C50
value of 1.60 uM. Commercial suppliers of Tyrosinase-IN-7 (CAS: 2873418-52-9) report a
similar IC50 value of 1.57 uM, reinforcing this identification.[1] The discovery pipeline involved
the synthesis of a series of N-hydroxy-N-substituted formamide derivatives and their
subsequent evaluation for tyrosinase inhibitory potency.

Logical Flow of Discovery:
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Caption: Discovery workflow of Tyrosinase-IN-7.

Synthesis Pathway

The synthesis of Tyrosinase-IN-7, with the chemical name N-hydroxy-N-((4-
(phenethyloxy)phenyl)methyl)formamide, is a multi-step process. The following is a
representative synthetic route based on the synthesis of analogous compounds.

Synthetic Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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